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Compound of Interest

Compound Name: 2-Octen-4-one
CAS No.: 4643-27-0
Cat. No.: B1580557
Get Quote
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A Comprehensive Analytical Guide for Chemical Researchers

Executive Summary

This technical guide provides a rigorous analysis of 2-Octen-4-one (CAS: 4643-27-0), a critical

-unsaturated ketone used widely in flavor chemistry and as a Michael acceptor in organic
synthesis. Unlike generic spectral databases, this document synthesizes Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data to explain the causality
behind signal patterns. Special emphasis is placed on distinguishing the conjugated enone
system from saturated analogs and identifying stereochemical markers (E/Z configuration).

Molecular Architecture & Reactivity

To interpret spectra accurately, one must first understand the electronic environment of the
molecule.

» IUPAC Name: (E)-oct-2-en-4-one (Trans-isomer is thermodynamically dominant).

o Skeletal Structure:
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» Key Electronic Features:

o Conjugation: The

-system of the alkene (C2=C3) overlaps with the carbonyl (C4=0), creating a delocalized
system. This lowers the bond order of the C=0 bond (reducing IR frequency) and

deshields the

-proton (H2) significantly in NMR.

o Dipole: The carbonyl oxygen pulls electron density, making C3 nucleophilic and C2

electrophilic (Michael addition site).

Mass Spectrometry (MS): Fragmentation Logic

In Electron Impact (EIl) ionization (70 eV), 2-Octen-4-one displays a fragmentation pattern

characteristic of enones. The molecular ion (

) is observed at m/z 126, but it is the fragmentation pathway that confirms the structure.
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Mechanistic Insight: The Stability of m/z 69
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The base peak at m/z 69 is not random. It arises from the cleavage of the bond between the
carbonyl carbon and the butyl chain. The resulting acylium ion (

) is resonance-stabilized by the adjacent double bond, making it the most abundant species.

Visualization: Fragmentation Pathway
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Click to download full resolution via product page
Figure 1: Primary fragmentation pathways of 2-Octen-4-one under El conditions (70 eV).
Vibrational Spectroscopy (IR)
Infrared spectroscopy is the primary tool for confirming the presence of the

-unsaturated ketone functionality.

Spectral Data Table (Liquid Film)
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Frequency (cm™?)

Vibration Mode

Diagnostic Value

Critical. Lower than saturated
ketones (1715 cm™1) due to

1695 - 1670 C=0 Stretch (Conjugated) ]
single-bond character
resonance.
Confirmation of unsaturation.
1640 - 1620 C=C Stretch (Alkene)
Often weaker than C=0.
C-H Stretch ( Weak shoulder, indicates vinyl
3030 - 3000
) protons.
Stereochemistry. Strong band
) indicates Trans (E) geometry.
970 - 960 C-H Bending (Out-of-plane)

Cis (Z) would appear ~700

cmL,

Analyst Note: If you observe a peak >1710 cm~1, your sample likely contains the non-

conjugated isomer (caused by double bond migration) or saturated 2-octanone impurity.

Nuclear Magnetic Resonance (NMR)

NMR provides the definitive proof of structure and stereochemistry.

'H NMR (Proton) - 400 MHz in CDCls

The spectrum is distinct due to the "push-pull" effect of the carbonyl on the alkene protons.
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Position

Proton Type

Chemical
Shift (

ppm)

Multiplicity

Coupling (

Hz)

Explanation

H-2

Vinyl (

6.80 - 6.95

Multiplet (dq)

Highly
deshielded
due to
resonance
(positive
charge

character at

-carbon).

H-3

Vinyl (

6.05-6.15

Doublet (d)

Shielded
relative to H-
2; adjacent to
C=0 but not
resonance

positive.

H-5

-Methylene

2.50-2.55

Triplet (t)

Deshielded
by carbonyl

anisotropy.

H-1

Allylic Methyl

1.88-1.92

Doublet (d)

Coupled to H-
2.

H-6, H-7

Methylenes

1.30-1.60

Multiplet (m)

Alkyl chain

envelope.

H-8

Terminal
Methyl

0.90 - 0.95

Triplet (t)

Standard
terminal

methyl.

Stereochemical Proof: The coupling constant between H-2 and H-3 is the "smoking gun." A

value of 15-16 Hz confirms the (E)-trans isomer. A value of 10-12 Hz would indicate the (2)-cis
iIsomer.
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3C NMR (Carbon) - 100 MHz in CDClz

Shift (
Carbon Type Assignment
ppm)
Carbonyl 200.5 C-4 (Ketone)
Alkene (
1425 C-2 (Deshielded)
)
Alkene (
132.0 C-3
)
-Methylene 40.0 C-5
Alkyl Chain 26.0,22.5 C-6, C-7
Methyls 18.2,13.9 C-1,C-8

Validated Experimental Protocols

Sample Preparation for NMR

To ensure sharp peaks and accurate integration, follow this preparation protocol:

Solvent: Use Chloroform-d (

) (99.8% D) with 0.03% TMS as internal standard.

(crucial for clean baselines).

Concentration: Dissolve 10-15 mg of 2-Octen-4-one in 0.6 mL of solvent.

Filtration: Filter through a cotton plug in a Pasteur pipette to remove particulate matter

Tube: Use a high-quality 5mm NMR tube (Wilmad 507-PP or equivalent).

GC-MS Method (Purity & Identity)

This method separates the (E) isomer from potential (Z) isomers or alcohol precursors.
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Column: DB-5ms or HP-5 (30m x 0.25mm x 0.25um).

Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

Inlet: Split mode (50:1), 250°C.

Oven Program:

o Hold 60°C for 2 min.

o Ramp 10°C/min to 200°C.
o Hold 200°C for 5 min.

¢ Detector: MS Source 230°C, Quad 150°C. Scan range 35-300 amu.

Analytical Workflow Diagram

Crude 2-Octen-4-one

GC-MS Screening
(Purity Check)

Purity > 95%7?

FT-IR Analysis Flash Chromatography
(Functional Group) (Hexane/EtOACc)

1H & 13C NMR
(Structural Confirmation)

Click to download full resolution via product page

Figure 2: Recommended analytical workflow for validating 2-Octen-4-one samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Characterization of 2-Octen-4-one]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1580557/docs?utm_src=pdf-body#structural-elucidation-and-spectroscopic-characterization-of-2-octen-4-one
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4643270&Mask=200
https://www.benchchem.com/product/b1580557/docs?utm_src=pdf-body#structural-elucidation-and-spectroscopic-characterization-of-2-octen-4-one
http://www.thegoodscentscompany.com/data/rw1008051.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Octen-4-one
https://www.benchchem.com/product/b1580557/docs?utm_src=pdf-body#structural-elucidation-and-spectroscopic-characterization-of-2-octen-4-one
https://pubchem.ncbi.nlm.nih.gov/compound/5365891
https://www.benchchem.com/product/b1580557/docs?utm_src=pdf-body#structural-elucidation-and-spectroscopic-characterization-of-2-octen-4-one
https://spectrabase.com/spectrum/IEt5JdbQmNf
https://www.benchchem.com/product/b1580557?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Octen-4-one
https://www.benchchem.com/product/b1580557/docs#structural-elucidation-and-spectroscopic-characterization-of-2-octen-4-one
https://www.benchchem.com/product/b1580557/docs#structural-elucidation-and-spectroscopic-characterization-of-2-octen-4-one
https://www.benchchem.com/product/b1580557/docs#structural-elucidation-and-spectroscopic-characterization-of-2-octen-4-one
https://www.benchchem.com/product/b1580557/docs#structural-elucidation-and-spectroscopic-characterization-of-2-octen-4-one
https://www.benchchem.com/product/b1580557?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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